Cas no 146490-58-6 (trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide)

• Product Name: trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide
• CAS No: 146490-58-6
• MF: C₃₀H₃₃BrN₂O₁₂
• MW: 693.493228673935
• CID: 1064511
• PubChem ID: 71313559
• Update Time: 2025-04-20

trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide Chemical and Physical Properties

Names and Identifiers

• trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide
• TRANS-3'-BENZOYLOXY COTININE 2,3,4-TRI-O-ACETYL-N-B-D-GLUCURONIDE METHYL ESTER BROMIDE
• methyl (2R,3R,4R,5S,6S)-3,4,5-triacetyloxy-6-[3-[(2S,4R)-4-benzoyloxy-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate,bromide
• (2S-trans)-3-[4-(Benzoyloxy)-1-Methyl-5-oxo-2-pyrrolidinyl]-1-(2,3,4-tri-O-acetyl-6-Methyl-β-D-glucopyranuronosyl)-pyridiniuM BroMide
• A-D-glucuronide Methyl Ester Bromide
• methyl (2R,3R,4R,5S,6S)-3,4,5-triacetyloxy-6-[3-[(2S,4R)-4-benzoyloxy-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate;bromide
• trans-3/'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-beta-D-glucuronide Methyl Ester BroMide
• 146490-58-6
• trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-
• 3-((2S,4R)-4-(Benzoyloxy)-1-methyl-5-oxopyrrolidin-2-yl)-1-((2S,3S,4R,5R,6R)-3,4,5-triacetoxy-6-(methoxycarbonyl)tetrahydro-2H-pyran-2-yl)pyridin-1-ium bromide
• DTXSID40747068
• 3-[(2S,4R)-4-(Benzoyloxy)-1-methyl-5-oxopyrrolidin-2-yl]-1-(2,3,4-tri-O-acetyl-6-methyl-beta-L-glucopyranosyluronosyl)pyridin-1-ium bromide

• Inchi： 1S/C30H33N2O12.BrH/c1-16(33)40-23-24(41-17(2)34)26(30(38)39-5)44-28(25(23)42-18(3)35)32-13-9-12-20(15-32)21-14-22(27(36)31(21)4)43-29(37)19-10-7-6-8-11-19;/h6-13,15,21-26,28H,14H2,1-5H3;1H/q+1;/p-1/t21-,22+,23+,24+,25-,26+,28-;/m0./s1
• InChI Key： AFPUKFPHPAWMEP-QQVAJBBCSA-M
• SMILES： [Br-].O1[C@@H](C(=O)OC)[C@@H]([C@H]([C@@H]([C@H]1[N+]1C=CC=C(C=1)[C@@H]1C[C@H](C(N1C)=O)OC(C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 692.12200
• Monoisotopic Mass: 692.12169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 1110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Solubility: Methanol
• PSA: 164.92000
• LogP: -2.08970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives